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Compound of Interest

Compound Name: Indoline-6-carboxamide

CAS No.: 1158761-65-9

Cat. No.: B3086374

Get Quote

Part 1: Executive Risk Assessment & Core
Directive[1]
Compound Identity: Indoline-6-carboxamide (Note: Often an intermediate in kinase inhibitor

synthesis.[1] Structural analogs suggest potential bioactivity).[1] Hazard Classification

(Inferred/Precautionary):

Acute Toxicity: Potential (Oral/Dermal).[1]

Irritation: High probability (Skin/Eye/Respiratory).[1]

Sensitization: Possible skin sensitizer.[1][2]

Unknown Hazards: Treat as a High Potency Active Pharmaceutical Ingredient (HPAPI) until

specific toxicology data rules otherwise.[1]

The "Universal Precaution" Mandate: As this compound is frequently encountered in early-

stage drug discovery, comprehensive toxicological data is often absent.[1] Do not rely on the
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absence of a "Danger" signal word to infer safety. You must adopt a Band 3 Control Strategy,

assuming the compound is bioactive and capable of penetrating biological membranes,

especially when dissolved in organic solvents like DMSO or DMF.[1]

Part 2: Personal Protective Equipment (PPE) Matrix
This is not a suggestion; it is a barrier requirement. The following PPE must be donned before

entering the designated handling zone.

PPE Specification Table
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Protection Zone Equipment Type
Technical
Specification &
Standard

Rationale
(Causality)

Respiratory
N95 or P100

Respirator

NIOSH-approved.[1]

Fit-tested.

Dust Control: Amide

solids are often

electrostatic.[1]

Inhalation allows

direct systemic entry,

bypassing first-pass

metabolism.[1]

Ocular
Chemical Splash

Goggles

ANSI Z87.1+ (Impact

& Splash rated).[1]

Aerosol Defense:

Safety glasses have

gaps.[1] Fine powders

or splashes can

bypass side shields.

[1] Goggles form a

seal.[1]

Dermal (Hand) Double Nitrile Gloves

Inner: 4 mil (0.10 mm)

Outer: 5-8 mil

(extended cuff).[1]

Permeation Lag:

Double gloving

provides a "sacrificial"

outer layer.[1] If the

outer glove is

compromised, the

inner layer buys time

for safe doffing.[1]

Dermal (Body)
Tyvek® Lab

Coat/Coverall

Non-woven

polyethylene (e.g.,

Tyvek 400).[1]

Particulate Barrier:

Cotton coats trap dust

in fibers, creating a

secondary exposure

source later.[1] Tyvek

sheds particles.[1]

PPE Decision Logic (Visualization)
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Start: Handling Indoline-6-carboxamide

Check Physical State

Solid / Powder Solution (DMSO/DMF)

Engineering Control:
Powder Weighing Station

or Static Hood

Enhanced PPE:
Fume Hood REQUIRED

+ Butyl/Viton Gloves (if high conc)
+ Face Shield

Skin Penetration Risk High

Standard PPE:
N95 Mask + Goggles

+ Double Nitrile

Click to download full resolution via product page

Figure 1: PPE Selection Logic based on physical state.[1] Note the escalation for solutions due

to solvent-mediated skin absorption.[1]

Part 3: Operational Handling Protocol
Pre-Operational Verification (The "Zero-Step")
Before opening the vial, verify the integrity of the containment.[1]

Check Ventilation: Ensure Chemical Fume Hood is operating at 100 fpm (0.5 m/s) face

velocity.

Static Control: Place an ionizing fan or anti-static bar inside the hood if the humidity is <30%.

[1] Indoline derivatives can be "fly-away" powders.[1]
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Spill Kit: Locate the organic spill kit. Ensure it contains vermiculite or activated carbon pads.

[1]

Weighing & Transfer (The Critical Risk Point)
The highest risk of exposure occurs during the transfer of solid powder.[1]

Tare First: Place the receiving vessel (vial/flask) on the balance inside the hood and tare it.[1]

Open Gently: Tap the container on a hard surface to settle dust before uncapping.[1]

Spatula Technique: Use a disposable anti-static spatula.[1] Do not pour. Pouring generates

aerosols.[1]

The "Wipe Down": After closing the container, wipe the exterior with a Kimwipe dampened

with methanol or ethanol to remove invisible dust residues.[1] Dispose of this wipe as

hazardous waste immediately.

Solubilization & Reaction[1]
Solvent Choice: If using DMSO (Dimethyl sulfoxide) or DMF (Dimethylformamide), be hyper-

vigilant.[1] These solvents are transdermal carriers [1].[1] They will carry the Indoline-6-
carboxamide through your gloves and skin into your bloodstream.[1]

Glove Change: If a splash occurs on your glove while using DMSO/DMF, change gloves

immediately.[1] Do not wait.

Part 4: Emergency Response & Decontamination[1]
Exposure Response[2]

Ocular: Flush immediately at an eyewash station for 15 minutes.[1] Hold eyelids open. Time

it—15 minutes is longer than you think.

Dermal: Wash with copious soap and water.[1] Avoid organic solvents (ethanol/acetone) for

cleaning skin; they may increase absorption of the compound.[1]

Inhalation: Move to fresh air. If breathing is difficult, seek medical attention.
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Spill Cleanup (Solid)[1]
Isolate: Mark the area.[1]

Dampen: Cover the powder gently with a paper towel dampened with water (to prevent dust

cloud).[1]

Scoop: Use a scoop or dustpan to lift the material.[1]

Wash: Clean the surface with a soap solution, followed by an alcohol wipe.[1]

Waste Disposal[1]
Segregation: Dispose of Indoline-6-carboxamide waste in the Solid Hazardous Waste

stream.[1]

Labeling: Clearly label as "Toxic Organic Solid" or "Irritant."

Solutions: Solutions in DMSO/DMF must go to Halogenated or Non-Halogenated waste

streams depending on the solvent (DMF is non-halogenated, but check local EHS rules).[1]

Part 5: Scientific Grounding & Workflow
Visualization[1]
Handling Workflow Diagram

1. Receiving
(Inspect Seal)

2. Weighing
(Inside Fume Hood)

Transfer

3. Solubilization
(Add Solvent)Add DMSO/DMF

5. Waste Disposal
(Segregated)

Spill/Cleanup

4. Reaction
(Closed System) Post-Exp

Click to download full resolution via product page

Figure 2: Operational workflow emphasizing containment at the weighing and solubilization

stages.

Causality of Hazards
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The indoline core is a reduced form of indole.[1] While often less aromatic, the 6-carboxamide

moiety introduces hydrogen bonding potential and polarity.[1]

Toxicophore Alert: Carboxamides can exhibit specific organ toxicity.[1] The structural

similarity to other bioactive indoles (e.g., kinase inhibitors) necessitates the assumption of

biological activity [2].[1]

Sensitization: Reactive intermediates in the synthesis or degradation of indolines can bind to

skin proteins (haptenization), leading to allergic contact dermatitis [3].[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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